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Introduction
Naluzotan Hydrochloride, also known as PRX-00023, is a selective and potent 5-HT1A

receptor partial agonist that has been investigated for its potential therapeutic benefits in

central nervous system (CNS) disorders, particularly anxiety and depression.[1][2][3] Its

mechanism of action primarily involves the modulation of the serotonin system, with

downstream effects on dopamine and norepinephrine pathways.[1] These application notes

provide detailed protocols for evaluating the anxiolytic and antidepressant-like effects of

Naluzotan Hydrochloride in established mouse behavioral models.

Mechanism of Action: 5-HT1A Receptor Agonism
Naluzotan Hydrochloride exerts its effects by selectively binding to and activating 5-HT1A

receptors. These receptors are key regulators of mood, anxiety, and cognition.[1] As a partial

agonist, Naluzotan stimulates these receptors, leading to an increase in serotonin release,

which is crucial for maintaining mental health balance.[1] This targeted action is believed to

contribute to its potential anxiolytic and antidepressant properties with a favorable side-effect

profile compared to less selective compounds.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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